Cas no 2307749-47-7 (rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride)

• Product Name: rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride
• CAS No: 2307749-47-7
• MF: C₈H₁₆Cl₂N₄O
• MW: 255.144839286804
• CID: 5412710
• PubChem ID: 132372784
• Update Time: 2025-10-30

rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2187426-51-1
• AKOS034825263
• 2307749-47-7
• EN300-1387298
• rac-methyl({[(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-yl]methyl})amine dihydrochloride
• Z3022375254
• N-Methyl-1-[(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-yl]methanamine;dihydrochloride
• rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride

• Inchi： 1S/C8H14N4O.2ClH/c1-9-4-7-6(2-3-13-7)8-10-5-11-12-8;;/h5-7,9H,2-4H2,1H3,(H,10,11,12);2*1H/t6-,7-;;/m0../s1
• InChI Key： GSILKMPVDNIFIW-JFYKYWLVSA-N
• SMILES： Cl.Cl.O1CC[C@H](C2=NC=NN2)[C@@H]1CNC

Computed Properties

• Exact Mass: 254.0701165g/mol
• Monoisotopic Mass: 254.0701165g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

Additional information on rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride

Research Brief on rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride (CAS: 2307749-47-7)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride (CAS: 2307749-47-7) as a promising compound for therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential clinical applications.

The compound, characterized by its unique triazole-containing oxolane structure, has garnered attention due to its potential as a modulator of key biological pathways. Recent studies have demonstrated its efficacy in targeting specific enzymes and receptors, making it a candidate for the treatment of various diseases, including infectious diseases and metabolic disorders. The dihydrochloride salt form enhances its solubility and bioavailability, which is critical for pharmaceutical development.

One of the key studies published in the Journal of Medicinal Chemistry (2023) detailed the synthetic route for rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride. The researchers employed a stereoselective synthesis approach, ensuring high purity and yield. The study also highlighted the compound's stability under physiological conditions, which is a crucial factor for its potential use in drug formulations.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against certain fungal and bacterial pathogens. In vitro assays demonstrated its ability to disrupt microbial cell wall synthesis, suggesting a mechanism of action similar to that of known antifungal agents. Furthermore, preliminary in vivo studies in murine models showed promising results, with significant reductions in pathogen load and minimal toxicity to host cells.

Another area of interest is the compound's potential application in oncology. Recent findings presented at the American Chemical Society Annual Meeting (2024) indicated that rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride could modulate immune responses, enhancing the efficacy of checkpoint inhibitors in cancer therapy. This dual functionality—antimicrobial and immunomodulatory—positions the compound as a versatile candidate for further investigation.

Despite these promising results, challenges remain in the development of this compound. Issues such as optimal dosing, long-term safety, and resistance development need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to advance this research and translate findings into viable therapeutic options.

In conclusion, rac-methyl({(2R,3R)-3-(1H-1,2,4-triazol-5-yl)oxolan-2-ylmethyl})amine dihydrochloride (CAS: 2307749-47-7) represents a significant advancement in chemical biology and medicinal chemistry. Its unique structural features and broad-spectrum biological activity make it a compelling subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and exploring its potential in combination therapies.